Cas no 477298-74-1 ((2E)-3-(4-bromo-2-fluorophenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(4-bromo-2-fluorophenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 477298-74-1
• MF: C₂₁H₁₁BrFN₃O₂S
• MW: 468.298345804214
• CID: 6098400
• PubChem ID: 1834475
• Update Time: 2025-07-23

(2E)-3-(4-bromo-2-fluorophenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-bromo-2-fluorophenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• (Z)-3-(4-bromo-2-fluoroanilino)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (E)-3-(4-bromo-2-fluoroanilino)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[[(4-bromo-2-fluorophenyl)amino]methylene]-4-(2-oxo-2H-1-benzopyran-3-yl)-
• (2E)-3-[(4-bromo-2-fluorophenyl)amino]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• F0837-0563
• (E)-3-((4-bromo-2-fluorophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
• 477298-74-1
• AKOS005635726

• Inchi： 1S/C21H11BrFN3O2S/c22-14-5-6-17(16(23)8-14)25-10-13(9-24)20-26-18(11-29-20)15-7-12-3-1-2-4-19(12)28-21(15)27/h1-8,10-11,25H/b13-10+
• InChI Key： CBFNPNRLVRNUMC-JLHYYAGUSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC3=C(OC2=O)C=CC=C3)=CS1)=C\NC1=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 466.97394g/mol
• Monoisotopic Mass: 466.97394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3(Predicted)
• Boiling Point: 625.4±65.0 °C(Predicted)
• pka: -2.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on (2E)-3-(4-bromo-2-fluorophenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile

Comprehensive Analysis of (2E)-3-(4-bromo-2-fluorophenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 477298-74-1)

The compound (2E)-3-(4-bromo-2-fluorophenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile, with the CAS No. 477298-74-1, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a coumarin-thiazole hybrid scaffold, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a fluorescence probe or kinase inhibitor, given its structural resemblance to bioactive molecules.

One of the most searched questions related to this compound is: "What are the applications of coumarin-thiazole hybrids in medicine?" The answer lies in the compound's ability to interact with biological targets, such as enzymes and receptors, due to its electron-rich aromatic systems and hydrogen-bonding capabilities. Recent studies have highlighted its role in anticancer research, where it exhibits selective cytotoxicity against certain cancer cell lines. Additionally, its photophysical properties make it a valuable tool for bioimaging and sensor development.

Another trending topic in the scientific community is the synthetic accessibility of such complex molecules. The CAS No. 477298-74-1 compound can be synthesized via multi-step organic reactions, including Knoevenagel condensation and cyclization strategies. Researchers often search for "efficient synthesis routes for coumarin-thiazole derivatives", and this compound serves as an excellent case study. Its synthesis involves the incorporation of a bromo-fluorophenyl moiety, which enhances its reactivity and binding affinity.

The structure-activity relationship (SAR) of this compound is another area of intense investigation. Users frequently ask: "How does the bromo-fluoro substitution affect biological activity?" The presence of both bromo and fluoro groups on the phenyl ring significantly influences the compound's lipophilicity and electronic distribution, thereby modulating its interaction with biological targets. This makes it a versatile scaffold for medicinal chemistry optimization.

In the context of green chemistry, there is growing interest in developing eco-friendly synthetic methods for such compounds. Searches like "sustainable synthesis of fluorinated heterocycles" reflect this trend. The CAS No. 477298-74-1 compound, with its fluorinated and nitrile functionalities, aligns well with these efforts, as researchers explore catalyst-free and solvent-free reaction conditions.

From a computational chemistry perspective, this compound is often studied using molecular docking and DFT calculations. Queries such as "How to predict the binding mode of coumarin-thiazole hybrids?" are common. The compound's rigid planar structure and electron-withdrawing groups make it an ideal subject for in silico modeling, aiding in the design of more potent analogs.

Lastly, the patent landscape surrounding this compound is worth noting. With increasing searches for "intellectual property status of fluorinated heterocycles", it is evident that this molecule holds commercial potential. Its applications in optoelectronics and pharmaceuticals have led to several patent filings, underscoring its value in both academia and industry.